3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine

• IUPAC Name: 5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-3-pyridazin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H11N5O2/c1-3-9-14-7(2)10(18-9)12-15-11(17-19-12)8-5-4-6-13-16-8/h4-6H,3H2,1-2H3
• InChI Key: RCZOAWVXXAUXQN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(O1)C2=NC(=NO2)C3=NN=CC=C3)C
• Molecular Formula: C12H11N5O2
• Molecular Weight: 257.25 g/mol

Description

3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical properties, which make it a valuable tool for studying various biochemical and physiological processes. In

Scientific Research Applications

Antibacterial Applications

• Synthesis and Antibacterial Evaluation of Novel Compounds : A study by Azab, Youssef, and El‐Bordany (2013) focused on the synthesis of new heterocyclic compounds, including derivatives like 3-[5-(2-ethyl-4-methyl-1,3-oxazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine, for their potential use as antibacterial agents. Eight of these compounds were found to have high antibacterial activities.

Antiviral Applications

• Conversion of Furans into Heterocyclic Systems with Antiviral Activity : The work of Hashem et al. (2007) described the conversion of 2(3H)-furanones into various heterocyclic systems, including pyridazinones, oxadiazoles, and triazoles, all bearing a pyrazolyl moiety. Some of these compounds showed promising antiviral activities against Hepatitis A Virus (HAV) and Herpes Simplex Virus (HSV-1).

Anticancer Applications

• Novel Hydrazone and Azole Functionalized Derivatives as Anticancer Agents : A study conducted by Nagender et al. (2016) synthesized a series of novel pyrazolo[3,4-b]pyridine based compounds, related to this compound, which exhibited anticancer activity against several human cancer cell lines.

Synthesis of High Energy Compounds

• Synthesis of Oxadiazolo[3,4-d]pyridazine Trioxides : Research by Ogurtsov et al. (2018) involved the efficient synthesis of [1,2,5]oxadiazolo[3,4-d]pyridazine trioxides, which represent new high energy compounds. This research is relevant for understanding the chemical properties and potential applications of related compounds.

Antimicrobial Activity

• Synthesis and Antimicrobial Evaluation of Oxadiazole Derivatives : The study by Jafari et al. (2017) investigated the synthesis of 1,3,4-oxadiazoles and their antimicrobial activities. The findings are pertinent for understanding the antimicrobial potential of similar compounds.